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Compound of Interest

Compound Name: WAY-214156

Cat. No.: B12734054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY-214156 is a synthetic, nonsteroidal, and highly selective agonist for Estrogen Receptor β

(ERβ).[1] It exhibits a 100-fold selectivity for ERβ over ERα, with an IC50 of 4.2 nM for ERβ.[1]

Due to its potent and selective activation of ERβ, WAY-214156 has emerged as a valuable tool

for investigating the therapeutic potential of targeting ERβ signaling pathways, particularly in

the context of inflammatory diseases. These application notes provide detailed protocols for the

preparation and use of WAY-214156 in cell-based assays designed to assess its anti-

inflammatory properties through the modulation of the NF-κB signaling pathway.

Mechanism of Action
WAY-214156 exerts its biological effects by binding to and activating ERβ. Upon activation, the

ERβ homodimer translocates to the nucleus where it can modulate gene expression. In the

context of inflammation, activated ERβ has been shown to repress the transcription of pro-

inflammatory genes.[2] This is achieved, in part, through the inhibition of the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The activated ERβ

can interfere with the transcriptional activity of NF-κB, a key regulator of the inflammatory

response, thereby reducing the expression of various pro-inflammatory cytokines and

mediators.
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Data Presentation
Parameter Value Reference

IC50 (ERβ) 4.2 nM [1]

Selectivity 100-fold for ERβ over ERα [1]

Recommended Working

Concentration Range
0.1 µM - 10 µM

Based on similar ERβ

agonists[3]

Vehicle DMSO (Dimethyl Sulfoxide) [2][3]

Final DMSO concentration in

culture
≤ 0.2% [3]

Experimental Protocols
Protocol 1: Preparation of WAY-214156 Stock and
Working Solutions
This protocol describes the preparation of a stock solution of WAY-214156 and its subsequent

dilution to working concentrations for cell-based assays.

Materials:

WAY-214156 powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, pyrogen-free cell culture medium

Procedure:

Stock Solution Preparation (e.g., 10 mM):

WAY-214156 is soluble in DMSO.[2] To prepare a 10 mM stock solution, dissolve the

appropriate amount of WAY-214156 powder in cell culture grade DMSO. For example, for
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a 10 mM stock, dissolve 3.14 mg of WAY-214156 (Molar Mass: 314.30 g/mol ) in 1 mL of

DMSO.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C for long-term storage.

Working Solution Preparation:

On the day of the experiment, thaw an aliquot of the 10 mM WAY-214156 stock solution at

room temperature.

Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment. A common starting range for similar ERβ

agonists is 0.1 µM to 10 µM.[3]

Important: Ensure that the final concentration of DMSO in the cell culture wells does not

exceed a level that is toxic to the cells (typically ≤ 0.2%).[3] Prepare a vehicle control with

the same final concentration of DMSO as the highest concentration of WAY-214156 used.

Protocol 2: Anti-Inflammatory Assay - Inhibition of TNF-
α-Induced NF-κB Activity
This protocol details a cell-based assay to evaluate the anti-inflammatory effect of WAY-214156
by measuring its ability to inhibit Tumor Necrosis Factor-alpha (TNF-α)-induced NF-κB

activation. This can be assessed using a reporter gene assay or by measuring the expression

of NF-κB target genes.

Materials:

Human cell line expressing ERβ (e.g., U2OS-ERβ cells, or other suitable cell lines)

Complete cell culture medium

Phenol red-free medium for experiments
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WAY-214156 working solutions

Recombinant human TNF-α

NF-κB reporter plasmid (containing NF-κB response elements driving a reporter gene like

luciferase) and a transfection reagent (for reporter assays)

Luciferase assay system (for reporter assays)

Reagents for RNA extraction and qRT-PCR (for gene expression analysis)

96-well cell culture plates

Luminometer or qRT-PCR instrument

Procedure:

Cell Seeding:

Seed the ERβ-expressing cells in a 96-well plate at a density that will result in a confluent

monolayer on the day of the experiment.

Incubate the cells at 37°C in a 5% CO2 incubator overnight.

Cell Treatment:

The next day, replace the culture medium with fresh, phenol red-free medium containing

the desired concentrations of WAY-214156 or vehicle (DMSO).

Pre-incubate the cells with WAY-214156 for a specified period (e.g., 1-2 hours).

Inflammatory Stimulus:

Following the pre-incubation, add TNF-α to the wells to induce an inflammatory response.

A typical concentration of TNF-α is 10 ng/mL, but this should be optimized for your specific

cell line.
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Incubate the cells for a further period suitable for the chosen endpoint (e.g., 6-24 hours for

reporter gene expression or changes in target gene mRNA levels).

Endpoint Measurement:

For Reporter Gene Assay:

Lyse the cells and measure luciferase activity according to the manufacturer's

instructions for the luciferase assay system.

Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla

luciferase) or to the total protein concentration.

For Gene Expression Analysis (qRT-PCR):

Isolate total RNA from the cells.

Perform reverse transcription to synthesize cDNA.

Conduct qRT-PCR to measure the relative expression of NF-κB target genes (e.g., IL-6,

IL-8, MCP-1). Normalize the expression to a stable housekeeping gene.

Data Analysis:

Calculate the percentage of inhibition of TNF-α-induced NF-κB activity for each

concentration of WAY-214156.

Plot the dose-response curve and, if possible, determine the EC50 value for the anti-

inflammatory effect.

Mandatory Visualizations
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WAY-214156 Preparation Workflow

WAY-214156 Powder

Dissolve in DMSO

10 mM Stock Solution
(Store at -20°C)

Dilute in Cell Culture Medium

Working Solutions
(0.1 - 10 µM)

Click to download full resolution via product page

Caption: Workflow for the preparation of WAY-214156 stock and working solutions.
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ERβ-Mediated Anti-Inflammatory Signaling Pathway
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Caption: ERβ activation by WAY-214156 represses TNF-α-induced pro-inflammatory gene

expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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